Cas no 918438-52-5 (Propanoic acid, 3-(dodecyldithio)-, 3-(dimethylamino)propyl ester)

• Product Name: Propanoic acid, 3-(dodecyldithio)-, 3-(dimethylamino)propyl ester
• CAS No: 918438-52-5
• MF: C₂₀H₄₁NO₂S₂
• MW: 391.675043821335
• CID: 775785
• PubChem ID: 23547644
• Update Time: 2025-04-19

Propanoic acid, 3-(dodecyldithio)-, 3-(dimethylamino)propyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(dodecyldithio)-, 3-(dimethylamino)propyl ester
• 3-(dimethylamino)propyl 3-(dodecyldisulfanyl)propanoate
• SCHEMBL14601475
• 918438-52-5
• DTXSID90634898

• Inchi： 1S/C20H41NO2S2/c1-4-5-6-7-8-9-10-11-12-13-18-24-25-19-15-20(22)23-17-14-16-21(2)3/h4-19H2,1-3H3
• InChI Key： INIPUNDXTJAJPX-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCC)SCCC(=O)OCCCN(C)C

Computed Properties

• Exact Mass: 391.25787190g/mol
• Monoisotopic Mass: 391.25787190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 80.1Ų